1-Hexyl-1-nitrosourea

Specification

• CAS No.: 18774-85-1
• Molecular Formula: C7H15N3O2
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 1-hexyl-1-nitrosourea
• Standard InChI: InChI=1S/C7H15N3O2/c1-2-3-4-5-6-10(9-12)7(8)11/h2-6H2,1H3,(H2,8,11)
• Standard InChI Key: JQPBCNVLZQUNCT-UHFFFAOYSA-N
• SMILES: CCCCCCN(C(=O)N)N=O
• Canonical SMILES: CCCCCCN(C(=O)N)N=O

Introduction

1-Hexyl-1-nitrosourea: Theoretical Structure and Properties

Chemical Identity

1-Hexyl-1-nitrosourea would theoretically possess a structure similar to 1-Methyl-1-nitrosourea, with the key difference being the replacement of the methyl group with a hexyl (C₆H₁₃) chain. While no direct data exists for this specific compound in the available literature, we can infer its basic structure based on the established patterns of nitrosourea nomenclature and chemistry.

Theoretical Physical Properties

Based on structure-property relationships observed in other nitrosoureas like 1-Methyl-1-nitrosourea, we can hypothesize certain physical properties of 1-Hexyl-1-nitrosourea:

Property	Theoretical Value	Basis for Estimation
Appearance	Likely a solid at room temperature	Based on 1-Methyl-1-nitrosourea being solid
Color	Possibly off-white to light brown	Similar to other nitrosoureas
Molecular Formula	C₇H₁₅N₃O₂	Based on hexyl substitution on the nitrosourea backbone
Molecular Weight	~173.21 g/mol	Calculated from molecular formula
Water Solubility	Likely lower than MNU due to increased lipophilicity	Based on the general trend of decreasing water solubility with increasing alkyl chain length

Hazard Type	Theoretical Assessment	Basis for Assessment
Acute Toxicity	Potentially toxic by ingestion	MNU has an LD₅₀ oral in rat: 110 mg/kg
Carcinogenicity	Potential carcinogen	Based on the carcinogenic properties of other nitrosoureas
Mutagenicity	Potential mutagen	Based on the mutagenic properties of MNU
Reproductive Toxicity	Potential reproductive toxin	MNU shows experimental reproductive effects

Research Gaps and Future Directions

Synthesis and Characterization Needs

The primary research gap is the apparent absence of published studies specifically on 1-Hexyl-1-nitrosourea. Future research could focus on:

• Development of efficient synthesis routes

• Comprehensive characterization of physical and chemical properties

• Stability studies under various conditions

• X-ray crystallography to confirm molecular structure

Biological Evaluation Opportunities

Potential biological research directions could include:

• Assessment of mutagenic and carcinogenic potential compared to shorter-chain nitrosoureas

• Evaluation of structure-activity relationships within the nitrosourea family

• Investigation of potential therapeutic applications, if any

• Environmental persistence and degradation studies